Cas no 90348-54-2 (9H-Purine,2,6-dichloro-9-(tetrahydro-2-furanyl)-)
90348-54-2 structure
Product Name:9H-Purine,2,6-dichloro-9-(tetrahydro-2-furanyl)-
CAS No:90348-54-2
MF:C9H8Cl2N4O
MW:259.092019081116
CID:819655
PubChem ID:243473
Update Time:2025-04-19
9H-Purine,2,6-dichloro-9-(tetrahydro-2-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine,2,6-dichloro-9-(tetrahydro-2-furanyl)-
- 2,6-dichloro-9-(oxolan-2-yl)purine
- SCHEMBL4151824
- NSC53345
- 2,6-dichloro-9-(tetrahydrofuran-2-yl)-9H-purine
- NSC-53345
- 2,6-dichloro-9-(tetrahydrofuran-2-yl) purine
- MRCRQUGOOQUHKF-UHFFFAOYSA-N
- 2,6-dichloro-9-(tetrahydrofuran-2yl)purine
- 90348-54-2
- 2,6-Dichloro-9-(oxolan-2-yl)-9H-purine
- DTXSID70287907
-
- Inchi: 1S/C9H8Cl2N4O/c10-7-6-8(14-9(11)13-7)15(4-12-6)5-2-1-3-16-5/h4-5H,1-3H2
- InChI Key: MRCRQUGOOQUHKF-UHFFFAOYSA-N
- SMILES: ClC1C2=C(N=C(N=1)Cl)N(C=N2)C1CCCO1
Computed Properties
- Exact Mass: 258.00800
- Monoisotopic Mass: 258.0075163g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.8Ų
Experimental Properties
- PSA: 52.83000
- LogP: 2.44210
9H-Purine,2,6-dichloro-9-(tetrahydro-2-furanyl)- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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